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Compound of Interest

Compound Name: 3-Pyridinesulfonic acid

Cat. No.: B189471

An In-depth Technical Guide to the Melting Point and Stability of 3-Pyridinesulfonic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point and stability of 3-
Pyridinesulfonic acid (CAS 636-73-7), a key intermediate in the pharmaceutical industry. The
information is compiled from various chemical and safety data sources to support research,
development, and handling of this compound.

Physicochemical Properties

3-Pyridinesulfonic acid is a white to off-white crystalline powder.[1] It is known for its high
melting point, which is indicative of a stable molecular structure. Its solubility in water is a key
property that facilitates its use in various chemical syntheses.

Melting Point

The melting point of 3-Pyridinesulfonic acid is consistently reported to be above 300 °C, with
several sources indicating decomposition at higher temperatures. This high melting point
suggests strong intermolecular forces within the crystal lattice.

Table 1: Reported Melting Point of 3-Pyridinesulfonic Acid
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Parameter Reported Value(s) Source(s)
Melting Point >300 °C [2][3]
300 °C [4]

~350°C (decomposition)

365-370 °C

Stability Profile

3-Pyridinesulfonic acid is generally stable under normal temperature and pressure.[4]

However, it exhibits sensitivity to light and is incompatible with certain classes of chemicals.

Proper storage and handling are crucial to maintain its integrity.

Table 2: Stability and Incompatibility Data for 3-Pyridinesulfonic Acid

Parameter

Information Source(s)

Chemical Stability

Stable under normal ]
temperatures and pressures.

Light Sensitivity

Light sensitive. [4]

Incompatibilities

Strong oxidizing agents, acids,

bases.

Hazardous Decomposition

Products

Nitrogen oxides, carbon
monoxide, carbon dioxide,

oxides of sulfur.

Recommended Storage

Store in a cool, dry, well-
ventilated area in a tightly
closed container. Keep away
from heat, sparks, and flame.

Protect from light.

Experimental Protocols
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While specific experimental studies detailing the melting point and stability testing of 3-
Pyridinesulfonic acid are not readily available in published literature, standard methodologies
for these determinations are well-established. The following protocols are based on general
pharmacopeial and regulatory guidelines applicable to solid organic compounds.

Melting Point Determination (Capillary Method)

The capillary method is a standard procedure for determining the melting range of a crystalline
solid.

Principle: A small, finely powdered sample is packed into a capillary tube and heated at a
controlled rate. The temperature range from the point of initial melting (first appearance of
liquid) to the point of complete melting (disappearance of all solid) is recorded.

Apparatus:

e Melting point apparatus with a heating block and temperature control.
o Calibrated thermometer or temperature probe.

o Glass capillary tubes (one end sealed).

Procedure:

o Sample Preparation: A small amount of dry 3-Pyridinesulfonic acid is finely powdered. The
open end of a capillary tube is tapped into the powder to collect a small amount of the
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus.

e Heating: The apparatus is heated at a steady and controlled rate. For an unknown sample, a
preliminary rapid heating can determine an approximate melting range.

o Determination: For an accurate measurement, the heating rate is slowed to 1-2 °C per
minute when the temperature is about 20 °C below the expected melting point.
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» Observation: The sample is observed through a magnifying lens. The temperature at which
the first droplet of liquid appears is recorded as the start of the melting range. The
temperature at which the last solid particle melts is recorded as the end of the melting range.
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Sample Preparation:
- Finely powder the sample
- Pack into capillary tube (2-3 mm height)

i

Apparatus Setup:
k_ Place capillary in heating block

- Calibrate thermometer

Use new sample

Rapid Heating (Preliminary Run):
- Determine approximate melting range

Cool Apparatus

Y

Controlled Heating (Accurate Run):
- Heat to 20°C below approx. MP
- Reduce heating rate to 1-2°C/min

'

Observation:
- Record temperature of first liquid droplet
- Record temperature of complete melting

Record Melting Range
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Start: Prepare Stock Solution of
3-Pyridinesulfonic Acid

Expose to Stress Conditions

\ 4 Y
Acid Hydrolysis Base Hydrolysis Oxidation Thermal Degradation Photostability
(e.g., 0.1 N HCI, 60°C) (e.g., 0.1 N NaOH, 60°C) (e.g., 3% H20:, RT) (Solid, 70°C) (Solid, Light Chamber)

P Sample at Various Time Pointv:

Y

Analyze by Stability-Indicating
HPLC Method

Data Interpretation:
- Quantify degradation
- Identify degradation products

- Determine degradation pathway
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External Factors

Extreme pH (Acids/Bases)

Potential Outcomes

Oxidizing Agents Loss of Purity/Potency

3-Pyridinesulfonic Acid Chemical Degradation

Elevated Temperature

\ /

Light Exposure

Impurity Formation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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